5-Chloro-2-ethoxalylaminobenzotrifluoride

• Molecular Formula: C11H9ClF3NO3
• Molecular Weight: 295.64g/mol
• IUPAC Name: ethyl 2-[4-chloro-2-(trifluoromethyl)anilino]-2-oxoacetate
• InChI: InChI=1S/C11H9ClF3NO3/c1-2-19-10(18)9(17)16-8-4-3-6(12)5-7(8)11(13,14)15/h3-5H,2H2,1H3,(H,16,17)
• InChI Key: SFEGNHXTMWQDDB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)NC1=C(C=C(C=C1)Cl)C(F)(F)F

Description

5-Chloro-2-ethoxalylaminobenzotrifluoride is a useful research compound. Its molecular formula is C11H9ClF3NO3 and its molecular weight is 295.64g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-chlorobenzotrifluoride (14.4 ml, 0.1 mol) and triethylamine (14.0 ml, 0.1 mol) was dissolved in dry tetrahydrofuran, THF (250 ml). To this solution was added with stirring a solution of ethoxalyl chloride in THF (50 ml). After completion of the addition (30 min.) the mixture was stirred at ambient temperature for 3 h, whereafter the precipitated triethylammonium chloride was filtered off, and the filtrate was evaporated in vacuo. This left the crude title compound (24 g) as pale crystals. M.p. 55°-58° C.